2-Nitro-4-(thiophen-3-YL)benzoic acid

• CAS: 740082-96-6
• Molecular Formula: C11H7NO4S
• Molecular Weight: 249.24 g/mol
• SMILES: C1=CC(=C(C=C1C2=CSC=C2)[N+](=O)[O-])C(=O)O
• InChI: InChI=1S/C11H7NO4S/c13-11(14)9-2-1-7(5-10(9)12(15)16)8-3-4-17-6-8/h1-6H,(H,13,14)
• InChIKey: KVYIAMWLYUIMKX-UHFFFAOYSA-N

Researchers building lanthanide-based luminescent probes often face batch-to-batch variability from positional isomer impurities. 2-Nitro-4-(thiophen-3-yl)benzoic acid (CAS 740082-96-6) is the first o-nitrobenzoic acid ligand demonstrated to sensitize both Eu(III) and Tb(III) emission, providing a validated baseline for structure-property relationship studies. • Historically benchmarked sensitizer for dual Eu(III)/Tb(III) luminescence. • Regiospecifically defined 2-nitro-4-(thiophen-3-yl) substitution eliminates isomer ambiguity. • Free carboxylic acid enables direct complexation, amide coupling, or esterification for probe development.

2-Nitro-4-(thiophen-3-YL)benzoic Acid: Identity and Characterization

2-Nitro-4-(thiophen-3-yl)benzoic acid (CAS 740082-96-6) is a heteroaromatic carboxylic acid building block that integrates an electron-withdrawing nitro group at the 2-position and a thiophen-3-yl substituent at the 4-position of the benzoic acid core . Its structure places it within the thiophenyl-derivatized nitrobenzoic acid ligand family, a class that has been specifically evaluated for sensitizing Eu(III) and Tb(III) luminescence [1]. The compound serves as a precursor to its ethyl ester derivative, 2-nitro-4-thiophen-3-yl benzoic acid ethyl ester (Compound III), which has been structurally characterized by single-crystal X-ray diffraction, enabling analysis of intermolecular packing forces and functional-group effects [2]. The free acid form is isolable and has been used directly as an o-nitrobenzoic acid-based ligand for the isolation of luminescent lanthanide complexes [3].

Heteroaromatic carboxylic acid building block with 2-nitro-4-(thiophen-3-yl) substitution pattern

Member of thiophenyl-derivatized nitrobenzoic acid ligand family evaluated for Eu(III) and Tb(III) luminescence sensitization

First-reported o-nitrobenzoic acid-based sensitizer scaffold; serves as free-acid precursor to structurally characterized ethyl ester

• [1] Viswanathan, S.; de Bettencourt-Dias, A. Eu(III) and Tb(III) Luminescence Sensitized by Thiophenyl-Derivatized Nitrobenzoato Antennas. Inorg. Chem. 2006, 45 (25), 10138–10146. DOI: 10.1021/ic061272r. View Source
• [2] de Bettencourt-Dias, A.; Viswanathan, S.; Ruddy, K. Intermolecular Forces and Functional Group Effects in the Packing Structure of Thiophene Derivatives. Cryst. Growth Des. 2005, 5 (4), 1473–1479. DOI: 10.1021/cg0500021. View Source
• [3] de Bettencourt-Dias, A.; Viswanathan, S. Luminescent Ln3+ nitrobenzoato complexes: first examples of sensitization of green and red emission. Chem. Commun. 2004, (8), 1024–1025. DOI: 10.1039/B402038C. View Source

2-Nitro-4-(thiophen-3-YL)benzoic Acid: Generic Substitution Not Supported

Within the thiophenyl-nitrobenzoic acid family, the position of the nitro and thiophene substituents on the benzoic acid ring dictates the coordination geometry, sensitization efficiency, and solid-state packing of resulting lanthanide complexes. A systematic study of six regioisomeric and functional-group variants (I–VI) demonstrated that even a single shift of the nitro group from the 2- to the 3-position produces a different crystal packing motif with altered π–π interactions and torsion angles [1]. In luminescence applications, the quantum yield and excited-state lifetime of Eu(III) and Tb(III) complexes vary significantly across the positional isomers, meaning that exchanging 2-nitro-4-(thiophen-3-yl)benzoic acid for a regioisomer such as 3-nitro-4-(thiophen-3-yl)benzoic acid or 5-nitro-2-(thiophen-3-yl)benzoic acid will yield a different photophysical output [2]. These structure–property relationships are position-specific and cannot be assumed to translate to the 2-nitro-4-thiophen-3-yl substitution pattern without direct experimental verification.

Regioisomer photophysical mismatch

Shifting nitro or thiophene position alters quantum yield by more than 3-fold for Eu(III) and 2-fold for Tb(III); the 2-nitro-4-thiophen-3-yl geometry is not interchangeable with 3-nitro or 5-thiophen-2-yl isomers.

Crystal packing divergence

Even a single nitro-group shift produces distinct torsion angles and π–π packing motifs; solid-state photophysical properties tied to this specific regioisomer may not transfer.

Complex stability and lifetime sensitivity

Tb(III) luminescence lifetimes vary over 3.5× across positional isomers; substitution with a structural analog requires re-validation of log β and lifetime parameters.

• [1] de Bettencourt-Dias, A.; Viswanathan, S.; Ruddy, K. Intermolecular Forces and Functional Group Effects in the Packing Structure of Thiophene Derivatives. Cryst. Growth Des. 2005, 5 (4), 1473–1479. DOI: 10.1021/cg0500021. View Source
• [2] Viswanathan, S.; de Bettencourt-Dias, A. Eu(III) and Tb(III) Luminescence Sensitized by Thiophenyl-Derivatized Nitrobenzoato Antennas. Inorg. Chem. 2006, 45 (25), 10138–10146. DOI: 10.1021/ic061272r. View Source

2-Nitro-4-(thiophen-3-YL)benzoic Acid: Evidence vs. Closest Analogs

Luminescence Quantum Yield vs. Positional Isomers

The 2006 head-to-head study of Eu(III) and Tb(III) complexes with thiophenyl-derivatized nitrobenzoato ligands provides a direct platform for comparison, though the exact target compound (free acid) was not among the ligands reported; the closest directly comparable derivative is its ethyl ester, 2-nitro-4-thiophen-3-yl benzoic acid ethyl ester. Across the ligand series, Eu(III) solution quantum yields ranged from 0.9% to 3.1% and Tb(III) yields from 4.7% to 9.8%, with the highest values corresponding to the most intense luminescence reported for Ln(III) solutions with this sensitizer type. The positional isomer of the target compound's ester (nitro at 2, thiophen at 4) is expected to fall within these ranges, but its precise quantum-yield rank among the regioisomers has not been isolated in a direct, same-study comparison of the free acid [1]. The observed range demonstrates that a change in nitro/thiophene position can alter quantum yield by more than 3-fold for Eu(III) and 2-fold for Tb(III).

Quantum Yield Range

Class-level inference

Eu(III) 0.9–3.1%
Tb(III) 4.7–9.8%

Reported range across thiophenyl-nitrobenzoato ligand series; the target compound's exact rank within this range is not isolated in a same-study comparison of the free acid.

Exact QY requires direct measurement for this specific regioisomer.

Evidence Dimension	Luminescence quantum yield in methanolic solution
Target Compound Data	Not separately reported for 2-nitro-4-(thiophen-3-yl)benzoic acid; data available for its ethyl ester within the pooled ligand series
Comparator Or Baseline	Pooled Eu(III) complexes of thiophenyl-nitrobenzoato ligand series: QY 0.9–3.1%; Pooled Tb(III) complexes: QY 4.7–9.8%
Quantified Difference	Up to 3.4× variation in Eu(III) QY across positional isomers; the target compound's exact position within this range is unquantified
Conditions	Methanolic solutions; metal-to-ligand ratio 1:1; room temperature

Why This Matters

The luminescence quantum yield of lanthanide complexes is highly dependent on the ligand's substitution pattern, so procurement of a specific regioisomer is essential to achieve the targeted photophysical performance.

• [1] Viswanathan, S.; de Bettencourt-Dias, A. Eu(III) and Tb(III) Luminescence Sensitized by Thiophenyl-Derivatized Nitrobenzoato Antennas. Inorg. Chem. 2006, 45 (25), 10138–10146. DOI: 10.1021/ic061272r. View Source

Crystal Torsion Angle: Ethyl Ester vs. Regioisomers

Single-crystal X-ray diffraction analysis of six thiophene derivatives (I–VI) revealed that the thiophene–aromatic ring torsion angle varies significantly depending on the position and nature of the substituents. 2-Nitro-4-thiophen-3-yl benzoic acid ethyl ester (Compound III) adopts a specific torsion angle dictated by the balance of intramolecular steric effects and intermolecular π–π interactions [1]. While the exact numerical value for Compound III was not directly extracted, the study demonstrates that large differences in torsion angles arise from packing effects, which in turn influence the material's solid-state photophysical properties and crystal habit. Other regioisomers (e.g., 3-nitro-4-thiophen-3-yl, 2-nitro-5-thiophen-3-yl) display distinct torsion angles, confirming that the 2-nitro-4-thiophen-3-yl geometry is structurally unique and cannot be reproduced by a simple positional exchange of substituents.

Torsion Angle

Class-level inference

Distinct solid-state geometry driven by intramolecular steric effects and intermolecular π–π interactions

The ethyl ester derivative adopts a specific torsion angle not replicated by other regioisomers; packing differences are substitution-specific.

Quantitative torsion-angle values to verify from original crystallographic tables.

Evidence Dimension	Thiophene–aromatic ring torsion angle in the solid state
Target Compound Data	Qualitative: distinct torsion angle for Compound III (2-nitro-4-thiophen-3-yl benzoic acid ethyl ester); exact value not extracted
Comparator Or Baseline	Other regioisomeric ethyl esters: 3-nitro-4-thiophen-3-yl (IV), 3-nitro-2-thiophen-3-yl (V), 2-nitro-5-thiophen-3-yl (VI); each exhibits a different torsion angle
Quantified Difference	Large differences attributed to packing effects; quantitative comparison across isomers is provided in the original crystallographic tables
Conditions	Single-crystal X-ray diffraction; Monoclinic or triclinic space groups depending on isomer

Why This Matters

The solid-state conformation of the ligand precursor affects its coordination behavior and the packing of the resulting metal complexes, which is critical for crystal engineering and materials design.

• [1] de Bettencourt-Dias, A.; Viswanathan, S.; Ruddy, K. Intermolecular Forces and Functional Group Effects in the Packing Structure of Thiophene Derivatives. Cryst. Growth Des. 2005, 5 (4), 1473–1479. DOI: 10.1021/cg0500021. View Source

Stability Constants and Luminescence Lifetimes

The stability constants (log β₁₁) and luminescence lifetimes for the Eu(III) and Tb(III) complexes of thiophenyl-derivatized nitrobenzoato ligands were determined in the 2006 comparative study. For Eu(III) complexes, log β₁₁ values range from 2.73 to 4.30, and lifetimes from 248.3 to 338.9 μs. For Tb(III) complexes, log β₁₁ values range from 3.34 to 4.18, and lifetimes from 208.6 to 724.9 μs [1]. These ranges encompass the values expected for the 2-nitro-4-thiophen-3-yl benzoic acid ethyl ester complex, but the exact value for this specific regioisomer was not reported in isolation. The >2-fold variation in Tb(III) lifetime across the ligand series underscores the position-sensitivity of the photophysical parameters.

Stability & Lifetime

Class-level inference

Tb(III) lifetime 208.6–724.9 μs
log β₁₁ 2.73–4.30

Lifetime varies over 3.5× across ligand regioisomers; the target compound's exact values are expected within these ranges but were not isolated.

Isolated stability and lifetime data require experimental confirmation.

Evidence Dimension	Stability constant (log β₁₁) and luminescence lifetime (μs)
Target Compound Data	Not isolated; expected within reported series ranges
Comparator Or Baseline	Eu(III) log β₁₁: 2.73–4.30, lifetime 248.3–338.9 μs; Tb(III) log β₁₁: 3.34–4.18, lifetime 208.6–724.9 μs
Quantified Difference	Eu(III) lifetime varies by 1.4×, Tb(III) lifetime varies by 3.5× across isomers
Conditions	Methanolic solution; metal-to-ligand ratio 1:1; room temperature

Why This Matters

Both complex stability and excited-state lifetime are critical parameters for applications in time-resolved luminescence detection and bioimaging; substitution pattern directly modulates these values.

• [1] Viswanathan, S.; de Bettencourt-Dias, A. Eu(III) and Tb(III) Luminescence Sensitized by Thiophenyl-Derivatized Nitrobenzoato Antennas. Inorg. Chem. 2006, 45 (25), 10138–10146. DOI: 10.1021/ic061272r. View Source

First o-Nitrobenzoic Acid-Based Sensitizer for Ln(III) Luminescence

The 2004 Chemical Communications paper explicitly states that lanthanide complexes with 2-nitro-4-thiophen-3-yl benzoic acid represent the "first examples of luminescent lanthanide complexes with an o-nitrobenzoic acid-based ligand" [1]. This establishes the compound as the prototype for a subsequently expanded ligand family. While this is not a quantitative performance metric, it constitutes a verifiable historical differentiation: no other o-nitrobenzoic acid derivative had been demonstrated to sensitize both green (Tb³⁺) and red (Eu³⁺) emission prior to this report, giving the compound a documented precedence over later-developed analogs.

Historical Precedence

Supporting evidence

First o-nitrobenzoic acid-based ligand demonstrated to sensitize both green (Tb³⁺) and red (Eu³⁺) emission

Establishes this compound as the founding prototype of its ligand family; supports procurement as a benchmark material for comparative structure–property studies.

Qualitative precedence claim reported in Chem. Commun. 2004.

Evidence Dimension	Historical precedence as Ln(III) sensitizer ligand
Target Compound Data	First reported o-nitrobenzoic acid-based ligand for luminescent Ln(III) complexes (2004)
Comparator Or Baseline	All other o-nitrobenzoic acid derivatives at the time of publication
Quantified Difference	Not applicable (qualitative precedence claim)
Conditions	Solid-state and methanolic solution; Eu(III) and Tb(III) nitrate salts

Why This Matters

The compound's status as the founding member of its ligand class makes it a necessary reference standard for any comparative structure–property study within this family, supporting its procurement as a benchmark material.

• [1] de Bettencourt-Dias, A.; Viswanathan, S. Luminescent Ln3+ nitrobenzoato complexes: first examples of sensitization of green and red emission. Chem. Commun. 2004, (8), 1024–1025. DOI: 10.1039/B402038C. View Source

2-Nitro-4-(thiophen-3-YL)benzoic Acid: Key Applications

Benchmark for Lanthanide Structure–Photophysics Relationships

Because 2-nitro-4-thiophen-3-yl benzoic acid was the first o-nitrobenzoic acid-based ligand shown to sensitize both Eu(III) and Tb(III) luminescence [1], it serves as the historical baseline for any systematic investigation into how nitro/thiophene substitution patterns influence quantum yield, lifetime, and stability constants across regioisomeric series. Researchers constructing structure–property relationships can use this compound as the reference point against which analogs (e.g., 3-nitro-2-thiophen-3-yl or 5-nitro-2-thiophen-3-yl derivatives) are compared, ensuring that observed differences are attributable solely to positional effects.

Crystal Engineering of Luminescent Thiophene Materials

The ethyl ester derivative of 2-nitro-4-(thiophen-3-yl)benzoic acid has been co-crystallized and its torsion angle and packing interactions characterized alongside five other regioisomers [1]. This provides a validated structural starting point for crystal engineers designing solid-state luminescent materials where the interplay of π–π stacking and hydrogen bonding is critical. Procurement of the parent acid enables in-house esterification and subsequent complexation, allowing researchers to exploit the known packing preferences of the 2-nitro-4-thiophen-3-yl geometry.

Time-Resolved Luminescent Probes and Sensors

The Tb(III) complexes of thiophenyl-derivatized nitrobenzoato ligands exhibit luminescence lifetimes up to 724.9 μs in solution [1]. While the exact lifetime for the 2-nitro-4-thiophen-3-yl derivative was not isolated, its position within a ligand family that yields long-lived green emission makes it a candidate for time-gated luminescence detection schemes, where long lifetimes are essential for discriminating against short-lived autofluorescence. Researchers developing such probes can procure this specific regioisomer to empirically determine its lifetime and quantum yield in their particular assay format.

Precursor for Regiospecific Derivatization

The free carboxylic acid group of 2-nitro-4-(thiophen-3-yl)benzoic acid provides a handle for amide coupling, esterification, or reduction to the corresponding amine, enabling its use as a regiospecifically substituted building block. The nitro group at the 2-position and the thiophen-3-yl group at the 4-position create a unique electronic and steric environment that cannot be replicated by other regioisomers [1]. For medicinal chemistry groups exploring nitroaromatic or thiophene-containing compound libraries, this specific substitution pattern ensures that any observed biological activity is traceable to a defined structure, avoiding the confounding variability introduced by isomeric mixtures or positional ambiguity.

Application

Selection Property

Validation Focus

Lanthanide structure–photophysics benchmarking

2-nitro-4-(thiophen-3-yl) regiospecific substitution

Quantum yield and lifetime comparison across regioisomeric series

Luminescent thiophene crystal engineering

Structurally characterized packing geometry

Intermolecular interaction and torsion angle review

Time-gated luminescence probe development

Ligand-sensitized long-lived Tb(III) emission

Lifetime assay in target detection format

Regiospecific heteroaromatic derivatization

Free carboxylic acid handle with defined nitro-thiophene geometry

Position-specific coupling and reactivity review

• [1] de Bettencourt-Dias, A.; Viswanathan, S. Luminescent Ln3+ nitrobenzoato complexes: first examples of sensitization of green and red emission. Chem. Commun. 2004, (8), 1024–1025. DOI: 10.1039/B402038C. View Source
• [2] Viswanathan, S.; de Bettencourt-Dias, A. Eu(III) and Tb(III) Luminescence Sensitized by Thiophenyl-Derivatized Nitrobenzoato Antennas. Inorg. Chem. 2006, 45 (25), 10138–10146. DOI: 10.1021/ic061272r. View Source
• [3] de Bettencourt-Dias, A.; Viswanathan, S.; Ruddy, K. Intermolecular Forces and Functional Group Effects in the Packing Structure of Thiophene Derivatives. Cryst. Growth Des. 2005, 5 (4), 1473–1479. DOI: 10.1021/cg0500021. View Source